Cas no 1344086-21-0 (Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl-)

Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl-, is a specialized organic compound featuring a pyrrolidinyl moiety and an ethyl-dimethyl substitution pattern. Its unique structure suggests potential utility as an intermediate in pharmaceutical synthesis or as a ligand in coordination chemistry. The presence of both amide and tertiary amine functional groups enhances its versatility in chemical reactions, including nucleophilic substitutions or catalytic applications. The compound’s sterically hindered environment may influence selectivity in synthetic pathways. Its well-defined molecular framework makes it suitable for research in medicinal chemistry, particularly in the development of bioactive molecules. Proper handling and storage under inert conditions are recommended to maintain stability.
Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl- structure
1344086-21-0 structure
Product Name:Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl-
CAS No:1344086-21-0
MF:C12H24N2O
MW:212.331763267517
CID:5252276
Update Time:2025-06-26

Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-2,3-dimethyl-N-(pyrrolidin-3-yl)butanamide
    • N-ethyl-2,3-dimethyl-N-pyrrolidin-3-ylbutanamide
    • Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl-
    • Inchi: 1S/C12H24N2O/c1-5-14(11-6-7-13-8-11)12(15)10(4)9(2)3/h9-11,13H,5-8H2,1-4H3
    • InChI Key: RHZGHQRGRBBNOR-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C(C)C)N(CC)C1CNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 216
  • XLogP3: 1.7
  • Topological Polar Surface Area: 32.299

Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl- Pricemore >>

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Additional information on Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl-

Introduction to Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl (CAS No. 1344086-21-0)

Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl, a compound with the chemical identifier CAS No. 1344086-21-0, represents a significant area of interest in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and biochemical studies.

The molecular structure of Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl consists of a butanamide backbone substituted with an N-ethyl group and two methyl groups at the 2 and 3 positions, further modified by a 3-pyrrolidinyl moiety. This specific arrangement imparts distinct chemical and pharmacological characteristics that make it a valuable candidate for further investigation.

In recent years, there has been growing interest in amide-based compounds due to their versatility in drug design. The amide functional group is known for its ability to enhance bioavailability and binding affinity, making it a preferred choice in the development of novel therapeutic agents. The presence of the pyrrolidinyl group in this compound adds another layer of complexity, potentially influencing its interactions with biological targets.

One of the most compelling aspects of Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl is its potential role in modulating biological pathways. Current research suggests that this compound may exhibit properties relevant to pain management, neurodegenerative diseases, and inflammatory conditions. The unique combination of substituents in its structure allows for selective interaction with specific enzymes and receptors, which could lead to the development of targeted therapies.

Recent studies have begun to explore the pharmacokinetic profile of this compound. Preliminary data indicate that it exhibits moderate solubility in both water and organic solvents, suggesting potential for oral administration. Additionally, its stability under various conditions makes it suitable for formulation into stable pharmaceutical products. These characteristics are crucial for ensuring the efficacy and safety of any drug candidate.

The synthesis of Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl involves a series of well-established organic reactions, including condensation reactions and nucleophilic substitutions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The development of efficient synthetic routes is essential for scaling up production and making this compound more accessible for research purposes.

In addition to its pharmacological potential, this compound has shown promise in biochemical studies. Its interaction with various enzymes and proteins has been investigated using computational modeling and experimental techniques. These studies have provided valuable insights into its mechanism of action and potential side effects. Understanding these interactions is crucial for designing safer and more effective drugs.

The future direction of research on Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl is likely to focus on clinical trials and therapeutic applications. As more data becomes available on its efficacy and safety profiles, it could emerge as a lead compound for new drug candidates. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients.

The significance of this compound extends beyond its immediate applications. It serves as a model system for understanding the role of structural modifications in drug design. By studying compounds like Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl, researchers can gain insights into how subtle changes in molecular structure can influence biological activity. This knowledge is invaluable for developing next-generation drugs with improved efficacy and reduced side effects.

In conclusion, Butanamide, N-ethyl-2,3-dimethyl-N-3-pyrrolidinyl (CAS No. 1344086-21-0) represents a promising area of research with significant implications for pharmaceutical chemistry and medicinal biology. Its unique structure and functional properties make it a valuable candidate for further investigation into various therapeutic areas. As research continues to uncover new insights into its potential applications, this compound is poised to play a crucial role in the development of innovative treatments.

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